
Application Notes and Protocols for Anhydrous
2-Methylhexan-2-ol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methylhexan-2-ol

Cat. No.: B1585243 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the handling and storage of anhydrous 2-
Methylhexan-2-ol. Adherence to these protocols is crucial for maintaining the integrity of the

anhydrous alcohol and ensuring laboratory safety.

Physical and Chemical Properties
Anhydrous 2-Methylhexan-2-ol is a colorless liquid.[1] Its key physical and chemical properties

are summarized in the table below for easy reference.

Property Value

CAS Number 625-23-0[2][3]

Molecular Formula C₇H₁₆O[1][3]

Molar Mass 116.20 g/mol [1]

Density 0.812 g/mL at 25 °C[3][4]

Boiling Point 141-142 °C[3][4]

Refractive Index 1.417 (at 20 °C, D)[3][4]

Flash Point 41 °C (105.8 °F) - closed cup[4]

Solubility Soluble in water.
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Safety and Hazard Information
2-Methylhexan-2-ol is a flammable liquid and vapor.[1][4][5] It may cause irritation and target

the central nervous system.[1]

Hazard Statements:

H226: Flammable liquid and vapor.[4][5]

Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[5]

P233: Keep container tightly closed.[5]

P280: Wear protective gloves, eye protection, and face protection.[5]

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.[5]

P403+P235: Store in a well-ventilated place. Keep cool.[5]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile or butyl rubber).

Skin and Body Protection: Laboratory coat.

All handling of 2-Methylhexan-2-ol should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[6]

Protocols for Preparing Anhydrous 2-Methylhexan-
2-ol
Commercial 2-Methylhexan-2-ol may contain water. For moisture-sensitive applications, such

as in Grignard reactions, the alcohol must be dried.
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Drying with Molecular Sieves (for moderately anhydrous
applications)
This method is suitable for removing small amounts of water.

Materials:

2-Methylhexan-2-ol

3Å molecular sieves, activated

Oven-dried round-bottom flask with a ground glass joint

Magnetic stirrer and stir bar

Inert gas supply (Argon or Nitrogen)

Septum

Protocol:

Activate the 3Å molecular sieves by heating them in a muffle furnace at 300-350 °C for at

least 3 hours.

Cool the sieves to room temperature in a desiccator under vacuum.

Place the 2-Methylhexan-2-ol in an oven-dried round-bottom flask equipped with a

magnetic stir bar.

Add the activated molecular sieves to the alcohol (approximately 10-20% of the alcohol

volume).

Seal the flask with a septum and flush with an inert gas (Argon or Nitrogen) for several

minutes.

Stir the mixture at room temperature for at least 24 hours.
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The anhydrous alcohol can be used directly from the flask by withdrawing it with a dry

syringe under an inert gas counterflow.

Distillation from a Drying Agent (for strictly anhydrous
applications)
For applications requiring highly anhydrous alcohol, distillation from a suitable drying agent is

recommended. Due to its tertiary structure, 2-Methylhexan-2-ol is resistant to oxidation.

Materials:

2-Methylhexan-2-ol

Anhydrous magnesium sulfate (MgSO₄) or anhydrous calcium sulfate (CaSO₄)

Distillation apparatus (oven-dried)

Heating mantle

Receiving flask (oven-dried)

Inert gas supply (Argon or Nitrogen)

Protocol:

Pre-dry the 2-Methylhexan-2-ol by letting it stand over anhydrous magnesium sulfate or

calcium sulfate overnight.

Assemble the distillation apparatus, ensuring all glassware is thoroughly oven-dried and

assembled while hot under a stream of inert gas.

Decant the pre-dried alcohol into the distillation flask.

Add fresh anhydrous magnesium sulfate or calcium sulfate to the distillation flask.

Distill the alcohol under a slow stream of inert gas.

Collect the fraction boiling at 141-142 °C in an oven-dried receiving flask.
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The freshly distilled anhydrous 2-Methylhexan-2-ol should be used immediately or stored

under an inert atmosphere.

Protocols for Handling and Storing Anhydrous 2-
Methylhexan-2-ol
Anhydrous alcohols are hygroscopic and will readily absorb moisture from the atmosphere.

Therefore, proper handling and storage techniques are critical.

Handling Anhydrous 2-Methylhexan-2-ol
All transfers of anhydrous 2-Methylhexan-2-ol should be performed using inert atmosphere

techniques, such as a Schlenk line or a glovebox.

Using a Syringe and Septum:

The storage flask should be sealed with a rubber septum.

Before withdrawing the liquid, flush a dry syringe with inert gas.

Puncture the septum with the syringe needle and an inert gas inlet needle.

Maintain a positive pressure of inert gas in the flask.

Withdraw the desired volume of the anhydrous alcohol.

Remove the syringe and immediately use the alcohol in the reaction.

After withdrawal, ensure the inert gas flow continues for a short period to maintain a positive

pressure within the storage flask.

Storing Anhydrous 2-Methylhexan-2-ol
Short-Term Storage:

Store in a tightly sealed container, such as a round-bottom flask with a ground glass stopper

or a bottle with a septum-lined cap.
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The container should be flushed with an inert gas before sealing.

Parafilm can be wrapped around the stopper or cap to provide an additional barrier to

moisture.

Long-Term Storage:

For long-term storage, it is recommended to store the anhydrous alcohol over activated 3Å

molecular sieves in a sealed container under a positive pressure of inert gas.

The container should be stored in a cool, dry, and well-ventilated area away from sources of

ignition.[5]
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Workflow for Preparing Anhydrous 2-Methylhexan-2-ol
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Caption: Workflow for the preparation of anhydrous 2-Methylhexan-2-ol.
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Workflow for Handling and Storing Anhydrous 2-Methylhexan-2-ol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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